methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: methyl 2-[(2-cyclopropylphenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C18H18N2O2S/c1-22-17(21)14-7-3-5-9-16(14)20-18(23)19-15-8-4-2-6-13(15)12-10-11-12/h2-9,12H,10-11H2,1H3,(H2,19,20,23)
• InChI Key: YBOIKSXVLAZNJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=S)NC2=CC=CC=C2C3CC3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

Methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate, also known as MCCB, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MCCB belongs to the class of thioamide compounds and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to act on various signaling pathways in cells. methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer. methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate also activates the AMPK signaling pathway, which is involved in energy metabolism and has been linked to the beneficial effects of exercise.
Biochemical and Physiological Effects:
methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has been shown to have various biochemical and physiological effects. Studies have shown that methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate can reduce oxidative stress, improve mitochondrial function, and increase the expression of antioxidant enzymes. methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has also been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. In addition, methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has shown neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

Methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has several advantages for lab experiments, including its stability and ease of synthesis. However, one limitation of methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate is its low solubility in water, which can make it difficult to administer in animal studies. In addition, more research is needed to fully understand the safety and toxicity profile of methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate.

Future Directions

There are several future directions for research on methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anti-inflammatory agent for the treatment of chronic inflammatory diseases such as rheumatoid arthritis. Further studies are also needed to fully understand the mechanism of action of methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate and its safety and toxicity profile.

Synthesis Methods

Methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate can be synthesized using a multi-step process that involves the reaction of 2-cyclopropylbenzene with thionyl chloride to form 2-cyclopropylbenzoyl chloride. This is then reacted with 2-aminobenzenethiol to form 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoic acid. Finally, this acid is esterified with methanol to form methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has anti-inflammatory properties and can reduce the levels of pro-inflammatory cytokines. methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has also been found to induce apoptosis in cancer cells and inhibit their growth. In addition, methyl 2-({[(2-cyclopropylphenyl)amino]carbonothioyl}amino)benzoate has shown neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.